Cas no 2228683-65-4 (5-fluoro-3-hydroxypentanoic acid)

• Product Name: 5-fluoro-3-hydroxypentanoic acid
• CAS No: 2228683-65-4
• MF: C₅H₉FO₃
• MW: 136.121565580368
• CID: 6235367
• PubChem ID: 165615969
• Update Time: 2025-05-22

5-fluoro-3-hydroxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-3-hydroxypentanoic acid
• EN300-1805523
• 2228683-65-4

• Inchi： 1S/C5H9FO3/c6-2-1-4(7)3-5(8)9/h4,7H,1-3H2,(H,8,9)
• InChI Key： ZLCZWRBCMGEREZ-UHFFFAOYSA-N
• SMILES： FCCC(CC(=O)O)O

Computed Properties

• Exact Mass: 136.05357231g/mol
• Monoisotopic Mass: 136.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 5-fluoro-3-hydroxypentanoic acid

Comprehensive Overview of 5-Fluoro-3-hydroxypentanoic Acid (CAS No. 2228683-65-4): Properties, Applications, and Research Insights

5-Fluoro-3-hydroxypentanoic acid (CAS No. 2228683-65-4) is a fluorinated hydroxycarboxylic acid derivative gaining attention in pharmaceutical and biochemical research due to its unique structural features. As a fluorinated analog of endogenous metabolites, this compound exhibits potential as a building block for drug discovery, enzyme inhibition studies, and metabolic pathway modulation. The presence of both fluorine and hydroxyl groups on a pentanoic acid backbone creates stereochemical diversity, making it valuable for designing chiral intermediates in asymmetric synthesis.

Recent studies highlight the growing demand for fluorinated bioactive compounds, driven by their enhanced metabolic stability and membrane permeability compared to non-fluorinated counterparts. The 5-fluoro-3-hydroxypentanoic acid structure aligns with current trends in precision medicine, where researchers seek targeted modifications to improve drug efficacy. Analytical techniques like NMR spectroscopy and HPLC-MS confirm its purity (>98% by chromatographic analysis), while computational modeling predicts favorable ADME properties for pharmaceutical applications.

In material science, CAS 2228683-65-4 serves as a precursor for biodegradable polymers with tunable hydrophilicity. The fluorine atom introduces electron-withdrawing effects that influence polymer crystallinity, addressing sustainability challenges in green chemistry initiatives. Patent literature reveals its utility in developing contrast agents for medical imaging, capitalizing on fluorine's MRI sensitivity – a hot topic in diagnostic nanotechnology.

The synthesis of 5-fluoro-3-hydroxypentanoic acid typically involves asymmetric hydrogenation of fluorinated precursors or enzymatic resolution methods, reflecting industry shifts toward catalytic green synthesis. Stability studies show optimal preservation at -20°C under inert atmosphere, with degradation primarily occurring via defluorination pathways at elevated temperatures. These characteristics make it suitable for high-throughput screening platforms in drug development pipelines.

Emerging applications include its role as a modifier in peptide therapeutics, where the fluorine enhances proteolytic resistance without compromising bioavailability. This addresses frequent search queries about improving peptide drug stability – a key challenge in biopharmaceutical formulation. The compound's logP value (predicted 0.82) suggests favorable membrane penetration, explaining its investigation in blood-brain barrier crossing molecules.

Quality control protocols for CAS 2228683-65-4 emphasize chiral purity analysis using polysaccharide-based HPLC columns, responding to industry demands for enantiomerically pure intermediates. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be followed when working with fluorinated compounds.

Future research directions may explore its incorporation into PROTAC molecules (a trending topic in targeted protein degradation) or as a metabolic tracer in fluorine-18 PET imaging. The compound's versatility positions it at the intersection of multiple cutting-edge therapeutic modalities, from small molecule drugs to theranostic agents – frequently searched terms in medicinal chemistry forums.

For researchers sourcing 5-fluoro-3-hydroxypentanoic acid, technical specifications should include enantiomeric excess (>99% ee for most applications), residual solvent levels (meeting ICH guidelines), and comprehensive spectroscopic characterization data. These parameters align with quality by design (QbD) principles dominating current pharmaceutical manufacturing discussions.